Cas no 1823262-96-9 (methyl octahydro-3aH-isoindole-3a-carboxylate)

• Product Name: methyl octahydro-3aH-isoindole-3a-carboxylate
• CAS No: 1823262-96-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5719362
• PubChem ID: 121199336
• Update Time: 2025-10-28

methyl octahydro-3aH-isoindole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026706651
• EN300-132844
• methyl octahydro-1H-isoindole-3a-carboxylate
• 1823262-96-9
• methyl 1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylate
• F1907-1044
• methyloctahydro-1H-isoindole-3a-carboxylate
• methyl octahydro-3aH-isoindole-3a-carboxylate

• Inchi： 1S/C10H17NO2/c1-13-9(12)10-5-3-2-4-8(10)6-11-7-10/h8,11H,2-7H2,1H3
• InChI Key： FJDHBNIQGCUZSC-UHFFFAOYSA-N
• SMILES： O(C)C(C12CNCC1CCCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl octahydro-3aH-isoindole-3a-carboxylate

Introduction to Methyl Octahydro-3aH-Isoindole-3a-Carboxylate (CAS No. 1823262-96-9)

Methyl octahydro-3aH-isoindole-3a-carboxylate, a compound with the chemical identifier CAS No. 1823262-96-9, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic compounds, specifically featuring an octahydroisoindole core structure, which makes it a subject of intense interest for its potential applications in drug discovery and development.

The structural framework of methyl octahydro-3aH-isoindole-3a-carboxylate is characterized by a saturated ring system derived from isoindole, which is a bicyclic aromatic structure consisting of a benzene ring fused to a five-membered nitrogen-containing ring. The addition of the octahydro prefix indicates the presence of eight hydrogen atoms attached to the ring system, making it a fully saturated derivative. This structural feature contributes to the compound's stability and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse biological activities and potential therapeutic applications. The isoindole scaffold is known to exhibit properties such as analgesic, anti-inflammatory, and anticancer effects, making it an attractive target for medicinal chemists. The methyl octahydro-3aH-isoindole-3a-carboxylate derivative, in particular, has been studied for its ability to interact with various biological targets and its potential as a lead compound in drug discovery.

One of the most compelling aspects of methyl octahydro-3aH-isoindole-3a-carboxylate is its versatility in terms of chemical modification. The presence of the carboxylate group at the 3a position provides a handle for further functionalization, allowing researchers to explore different derivatives with tailored biological activities. This flexibility has led to several innovative synthetic strategies being developed to access this compound and its analogs.

Recent studies have highlighted the importance of understanding the electronic and steric properties of isoindole derivatives in determining their biological activity. Methyl octahydro-3aH-isoindole-3a-carboxylate has been found to exhibit interesting electronic characteristics due to its saturated ring system, which can influence its interactions with biological targets. These properties make it an excellent candidate for computational studies aimed at predicting binding affinities and designing novel drug candidates.

The synthesis of methyl octahydro-3aH-isoindole-3a-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes, including cyclization reactions, hydrogenation processes, and esterification steps, to construct the desired molecular framework. These synthetic strategies not only provide insights into the structural complexity of the compound but also contribute to the development of general methodologies for accessing other isoindole derivatives.

From a medicinal chemistry perspective, methyl octahydro-3aH-isoindole-3a-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways associated with diseases such as cancer and inflammation makes it an attractive candidate for further development. Additionally, its favorable pharmacokinetic properties have been observed in early-stage studies, suggesting that it may have good bioavailability and metabolic stability.

The role of computational chemistry in studying methyl octahydro-3aH-isoindole-3a-carboxylate cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into the binding mechanisms and have guided the design of more potent derivatives.

In conclusion, methyl octahydro-3aH-isoindole-3a-carboxylate (CAS No. 1823262-96-9) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique chemical properties and potential therapeutic applications make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new aspects of this compound's biology and chemistry, it is likely that methyl octahydro-3aH-isoindole-3a-carboxylate will play an increasingly important role in the development of novel therapeutics.